Cas no 100311-42-0 (Benzoic acid,2,6-dimethyl-, 2-(1-pyrrolidinyl)ethyl ester)

• Product Name: Benzoic acid,2,6-dimethyl-, 2-(1-pyrrolidinyl)ethyl ester
• CAS No: 100311-42-0
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 160794
• PubChem ID: 57773
• Update Time: 2025-04-19

Benzoic acid,2,6-dimethyl-, 2-(1-pyrrolidinyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,6-dimethyl-, 2-(1-pyrrolidinyl)ethyl ester
• 2-pyrrolidin-1-ylethyl 2,6-dimethylbenzoate
• 2-(pyrrolidin-1-yl)ethyl 2,6-dimethylbenzoate
• 2,6-Dimethylbenzoic acid 2-(1-pyrrolidinyl)ethyl ester
• 2.6-Dimethyl-benzoesaeure-(2-pyrrolidino-ethylester)
• 2.6-Dimethyl-benzoesaeure-< 2-pyrrolidino-ethylester>
• AC1L1NNK
• BRN 1645508
• HG-1224
• LS-37255
• 100311-42-0
• DTXSID90143157
• BENZOIC ACID, 2,6-DIMETHYL-, 2-(1-PYRROLIDINYL)ETHYL ESTER

• Inchi： 1S/C15H21NO2/c1-12-6-5-7-13(2)14(12)15(17)18-11-10-16-8-3-4-9-16/h5-7H,3-4,8-11H2,1-2H3
• InChI Key： PPNRGAWIOVQCBT-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=CC=CC=1C)=O)CCN1CCCC1

Computed Properties

• Exact Mass: 247.15733
• Monoisotopic Mass: 247.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 3

Experimental Properties

• Density: 1.065
• Boiling Point: 351.7°Cat760mmHg
• Flash Point: 123.5°C
• Refractive Index: 1.535
• PSA: 29.54
• LogP: 2.49390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters